2-Methoxy-5-[(4-methyl-1,3-thiazol-2-yl)amino]phenol

• CAS RN: 933045-64-8
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 2-methoxy-5-[(4-methyl-1,3-thiazol-2-yl)amino]phenol
• InChI: InChI=1S/C11H12N2O2S/c1-7-6-16-11(12-7)13-8-3-4-10(15-2)9(14)5-8/h3-6,14H,1-2H3,(H,12,13)
• InChI Key: QQSQJVRQTBJGBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC2=CC(=C(C=C2)OC)O

Description

2-Methoxy-5-[(4-methyl-1,3-thiazol-2-yl)amino]phenol is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure for the synthesis of derivatives 6 and 7, a solution of 1-(3-hydroxy-4-methoxyphenyl)thiourea (100 mg, 0.50 mmol) and bromoacetone (83 mg, 0.60 mmol) in dry DMF (2.0 mL) was heated at 60° C. for 6 h. The title compound was obtained after purification by flash chromatography on silica gel (hexane:EtOAc 6/4) in 26% yield (30 mg).